Cas no 10249-88-4 (1-Pentanol, 4-methyl-2-[(phenylmethyl)amino]-, (2S)-)

• Product Name: 1-Pentanol, 4-methyl-2-[(phenylmethyl)amino]-, (2S)-
• CAS No: 10249-88-4
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 1134157
• Update Time: 2024-07-26

1-Pentanol, 4-methyl-2-[(phenylmethyl)amino]-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanol, 4-methyl-2-[(phenylmethyl)amino]-, (2S)-

• Inchi： 1S/C13H21NO/c1-11(2)8-13(10-15)14-9-12-6-4-3-5-7-12/h3-7,11,13-15H,8-10H2,1-2H3
• InChI Key： NGUIWPIKSQLDQZ-UHFFFAOYSA-N
• SMILES： CC(CC(NCC1C=CC=CC=1)CO)C

Computed Properties

• Exact Mass: 207.162314g/mol
• Monoisotopic Mass: 207.162314g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 207.31g/mol
• XLogP3: 2.6
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 0.978±0.06 g/cm3(Predicted)
• Melting Point: 77-79 °C
• Boiling Point: 123-125 °C(Press: 0.8 Torr)
• pka: 14.59±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines